Cas no 23249-96-9 (5H-Tetrazole-5-thione,1-(3-aminophenyl)-1,2-dihydro-)

• Product Name: 5H-Tetrazole-5-thione,1-(3-aminophenyl)-1,2-dihydro-
• CAS No: 23249-96-9
• MF: C₇H₇N₅S
• MW: 193.228978395462
• CID: 251880
• PubChem ID: 3018086
• Update Time: 2025-04-19

5H-Tetrazole-5-thione,1-(3-aminophenyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione,1-(3-aminophenyl)-1,2-dihydro-
• 1-(3-aminophenyl)-2H-tetrazole-5-thione
• 1-(3-AMINOPHENYL)-5-MERCAPTOTETRAZOLE
• AC1MI5W6
• AG-E-67639
• CTK4F1172
• CTK9A5664
• KB-08583
• SureCN5177288
• DTXSID80388515
• SCHEMBL5177288
• 1-(3-aminophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
• FT-0690644
• NS00124955
• 1-(3-aminophenyl)-1H-tetrazole-5-thiol
• EC 607-213-3
• 1-(3-aminophenyl)-5-mercaptotatrazole
• 1H-tetrazole-5-thiol, 1-(3-aminophenyl)-
• AKOS006230310
• 5H-Tetrazole-5-thione, 1-(3-aminophenyl)-1,2-dihydro-
• 23249-96-9
• SCHEMBL10782734
• 1-(m-aminophenyl)-5-mercaptotetrazole

• Inchi： 1S/C7H7N5S/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12/h1-4H,8H2,(H,9,11,13)
• InChI Key： RGALEZGQSYLWSN-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 193.04200
• Monoisotopic Mass: 193.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 340.2°C at 760 mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.829
• PSA: 108.42000
• LogP: 1.11440